Cas no 866145-72-4 (Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate)
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-(1,3-BENZODIOXOL-5-YL)-3-BROMOIMIDAZO[1,2-A]PYRIDINE-6-CARBOXYLATE
- Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-3-bromo-, methyl ester
- Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate
-
- MDL: MFCD04126354
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 167544-500mg |
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | 500mg |
$918.00 | 2023-09-07 | ||
| Matrix Scientific | 167544-1g |
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | 1g |
$1836.00 | 2023-09-07 | ||
| Matrix Scientific | 167544-5g |
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | 5g |
$7343.00 | 2023-09-07 | ||
| TRC | M164515-25mg |
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M164515-50mg |
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | 50mg |
$ 380.00 | 2022-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00898358-1g |
Methyl 2-(2H-1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI81262-1mg |
methyl 2-(2H-1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI81262-5mg |
methyl 2-(2H-1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI81262-10mg |
methyl 2-(2H-1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI81262-500mg |
methyl 2-(2H-1,3-benzodioxol-5-yl)-3-bromoimidazo[1,2-a]pyridine-6-carboxylate |
866145-72-4 | >90% | 500mg |
$720.00 | 2024-04-19 |
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate (CAS No. 866145-72-4): A Comprehensive Overview
Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate (CAS No. 866145-72-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazopyridines, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both bromo and ester functional groups in its molecular framework makes it a particularly intriguing molecule for further exploration.
The Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate structure is characterized by its complex aromatic system, which includes a benzodioxole moiety linked to an imidazopyridine core. This unique arrangement of rings and functional groups contributes to its distinct chemical properties and potential biological functions. The benzodioxole ring, also known as an oxygenated phenanthrene derivative, is well-documented for its role in various pharmacological applications.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, imidazopyridines have emerged as a promising class of molecules due to their ability to interact with multiple biological targets. The Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate compound is no exception and has been the subject of several innovative studies aimed at uncovering its pharmacological profile.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The bromo substituent on the imidazopyridine ring provides a versatile handle for further chemical modifications, allowing researchers to explore a wide range of derivatives with tailored biological activities. This flexibility makes it an invaluable tool in the chemist's arsenal for drug discovery.
The benzodioxole moiety in the molecular structure of Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate is particularly noteworthy due to its known interactions with various biological receptors and enzymes. Studies have suggested that benzodioxole derivatives can exhibit properties such as anti-inflammatory, antimicrobial, and even antitumor effects. These findings have spurred interest in exploring the full therapeutic potential of compounds like this one.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting costly wet-lab experiments. The Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate compound has been subjected to such computational studies, which have provided valuable insights into its possible mechanisms of action. These predictions have guided experimental efforts and helped to prioritize promising derivatives for further investigation.
In vitro studies have begun to reveal the diverse pharmacological properties of this compound. Initial findings suggest that it may possess inhibitory activity against certain kinases and other enzymes implicated in various diseases. Additionally, its interaction with specific protein targets could make it a candidate for developing treatments against conditions such as cancer and inflammatory disorders. These preliminary results are encouraging and warrant further exploration.
The synthesis of Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic core efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in forming the key bonds within the molecule.
The role of chiral auxiliaries and asymmetric catalysis has also been explored in the synthesis of this compound. These methods allow for the preparation of enantiomerically pure forms of the molecule, which can be crucial for achieving desired biological outcomes. The development of such synthetic strategies underscores the importance of precision in constructing complex organic molecules like this one.
Efforts are underway to develop more sustainable synthetic routes for Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. These initiatives align with broader trends in pharmaceutical manufacturing aimed at improving environmental sustainability while maintaining high standards of quality and efficiency.
The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical diversity through structural modifications. By altering functional groups or introducing new substituents, scientists aim to uncover additional biological activities that could lead to novel therapeutic applications. Collaborative efforts between academia and industry are essential in driving these discoveries forward.
The development of new drugs is a complex process that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and medicine. The study of compounds like Methyl 2-(1,3-benzodioxol-5-yl)-3-bromobromoimido
(CAS No.
866145)
)
)
)
)
)
)
)
)
)
)
)
)
)
866145-72-72-72-72-72-72
14572145721
14572145721
14572145721
14572145721
14572145721
14572145721
14572145721
14572145721
14572145721
14567)
866145-72-4 (Methyl 2-(1,3-benzodioxol-5-yl)-3-bromoimidazo1,2-apyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)